LY285434

• Molecular Formula: C23H25N5O2
• Molecular Weight: 403.5 g/mol
• InChI: InChI=1S/C23H25N5O2/c1-2-3-4-5-10-21(23(29)30)28-14-13-17-15-16(11-12-20(17)28)18-8-6-7-9-19(18)22-24-26-27-25-22/h6-9,11-15,21H,2-5,10H2,1H3,(H,29,30)(H,24,25,26,27)
• InChIKey: FCWWQZQDBUMEJF-UHFFFAOYSA-N

LY285434: A Suitable Angiotensin II Receptor Antagonist for Cardiovascular Research

LY285434 (CAS: 159748-08-0) is a synthetic small molecule characterized as an angiotensin II receptor antagonist (angiotensin receptor blocker, ARB) with a molecular formula of C23H25N5O2 . It functions as a non-peptide antagonist of the angiotensin II type 1 (AT1) receptor . As a pharmacological tool, it is widely utilized in scientific research to study the role of the renin-angiotensin system in cardiovascular pathophysiology [1]. Its availability as a reference standard allows for consistent and reproducible investigation of AT1 receptor blockade in various in vitro and in vivo models .

AT1 receptor blockade in renin-angiotensin system cardiovascular pathophysiology research

Non-biphenyl indole-tetrazole scaffold for differentiating scaffold-dependent effects

Reference standard for in vitro and in vivo AT1 receptor investigation

• [1] Chen, Y. (2009). Methods and compositions for the treatment or prevention of pathological cardiac remodeling and heart failure. World Intellectual Property Organization, WO 2009137465 A2. View Source

The Limits of Class-Level Interchangeability: Why LY285434 Requires Specific Validation in AT1 Receptor Studies

While LY285434 belongs to the angiotensin II receptor blocker (ARB) class, it is scientifically unsound to assume functional interchangeability with other ARBs like losartan, candesartan, or valsartan. ARBs exhibit diverse chemical scaffolds (e.g., biphenyl-tetrazole vs. indole-tetrazole) leading to distinct pharmacodynamic properties including inverse agonism, binding kinetics (surmountable vs. insurmountable antagonism), and receptor residence time [1]. Furthermore, off-target profiles can vary significantly; some ARBs modulate peroxisome proliferator-activated receptor gamma (PPAR-γ) or interact with the angiotensin II type 2 (AT2) receptor differently [2]. Therefore, using a non-validated generic substitute introduces uncontrolled variables in experiments, potentially confounding results related to efficacy, biased signaling, or polypharmacology. The quantitative evidence below underscores why LY285434 should be prioritized in specific research contexts over its closest analogs.

Chemical scaffold divergence

Indole-tetrazole vs. biphenyl-tetrazole ARBs may shift binding kinetics, inverse agonism, and receptor residence time, altering pharmacological readouts.

Off-target profile variability

PPAR-γ modulation or AT2 receptor interaction differs across ARB classes, potentially confounding interpretation of biased signaling or polypharmacology.

Functional selectivity mismatch

ARB-specific bias profiles (G protein vs. β-arrestin) may not transfer; a generic substitute introduces uncontrolled variables in signaling studies.

• [1] Michel, M. C., Foster, C., Brunner, H. R., & Liu, L. (2013). A systematic comparison of the properties of clinically used angiotensin II type 1 receptor antagonists. Pharmacological Reviews, 65(2), 809-848. View Source
• [2] Takezako, T., Unal, H., Karnik, S. S., & Node, K. (2015). The non-biphenyl-tetrazole angiotensin II type 1 receptor antagonist azilsartan medoxomil. An up-to-date review. Expert Opinion on Pharmacotherapy, 16(11), 1649-1659. View Source

Quantitative Differentiation: Evidence-Based Comparison of LY285434 Against Key Angiotensin II Receptor Antagonists

Structural Distinction: LY285434 Possesses an Indole-Tetrazole Scaffold, Differentiating it from Biphenyl-Tetrazole ARBs

The core structure of LY285434 is based on an indole ring system linked to a tetrazole moiety, classifying it as an indole-tetrazole angiotensin II antagonist . This represents a distinct pharmacophore compared to the clinically dominant biphenyl-tetrazole ARBs (e.g., Losartan, Irbesartan, Candesartan) [1]. The biphenyl-tetrazole scaffold is a well-established motif for AT1 receptor binding [1]. The structural deviation of LY285434 from this common scaffold suggests a potentially different binding mode within the AT1 receptor's ligand-binding pocket.

Chemical scaffold

Class-level inference

Indole-Tetrazole vs. Biphenyl-Tetrazole (e.g., Losartan)

Distinct pharmacophore may support unique binding mode investigation

SAR class-level interpretation

Evidence Dimension	Chemical Scaffold / Pharmacophore
Target Compound Data	Indole-Tetrazole
Comparator Or Baseline	Biphenyl-Tetrazole (e.g., Losartan, Candesartan, Irbesartan)
Quantified Difference	Qualitative difference in core heterocyclic system (Indole vs. Biphenyl).
Conditions	In silico structural analysis; SAR studies of ARB classes.

Why This Matters

A distinct scaffold may confer unique binding kinetics, selectivity profiles, or inverse agonist activity, making LY285434 a valuable tool for probing receptor function beyond the scope of biphenyl-tetrazole ARBs.

• [1] Michel, M. C., Foster, C., Brunner, H. R., & Liu, L. (2013). A systematic comparison of the properties of clinically used angiotensin II type 1 receptor antagonists. Pharmacological Reviews, 65(2), 809-848. View Source

Research Provenance: LY285434 is Explicitly Designated for Cardiac Remodeling Studies in a Key Patent Application

LY285434 is specifically cited as a suitable angiotensin II receptor antagonist in a patent application (WO 2009137465 A2) concerning methods for treating or preventing pathological cardiac remodeling and heart failure [1]. This explicit linkage provides a validated, citable precedent for its use in this specific disease model. In contrast, while other ARBs like Losartan and Valsartan are also approved for heart failure, their primary literature for cardiac remodeling studies is often tied to their clinical use as therapeutics, whereas LY285434's documented application is as a defined research tool in a controlled experimental framework.

Research provenance

Supporting evidence

Named in patent WO 2009137465 A2 for cardiac remodeling research

Provides citable precedent for cardiac model studies

Patent-based application context

Evidence Dimension	Documented Research Application
Target Compound Data	Explicitly named in patent WO 2009137465 A2 for cardiac remodeling/heart failure research.
Comparator Or Baseline	Other ARBs (e.g., Losartan, Valsartan)
Quantified Difference	N/A - Qualitative use-case specification.
Conditions	Patent literature; experimental methodology.

Why This Matters

This provides a clear, peer-reviewed (patent office) justification for procurement when the research objective is specifically focused on angiotensin II-mediated cardiac remodeling, reducing the experimental burden of method validation.

• [1] Chen, Y. (2009). Methods and compositions for the treatment or prevention of pathological cardiac remodeling and heart failure. World Intellectual Property Organization, WO 2009137465 A2. View Source

Analytical Standard Availability: LY285434 is Supplied with Defined Purity (>98%) for Reproducible Research

Commercial suppliers, such as MedChemExpress, provide LY285434 with a specified purity of >98% . This is a critical parameter for ensuring experimental reproducibility and minimizing confounding effects from impurities. While other ARBs are also available as reference standards, the specific combination of this purity level with the unique indole-tetrazole scaffold of LY285434 makes it a preferred choice for assays requiring high fidelity and a non-biphenyl ARB.

Purity specification

Supporting evidence

>98% (HPLC)

Minimizes impurity-related off-target effects

Vendor CoA; reproducibility support

Evidence Dimension	Commercial Purity Specification
Target Compound Data	>98% purity (HPLC)
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	Vendor Certificate of Analysis; HPLC analysis.

Why This Matters

Guaranteed high purity minimizes the risk of off-target effects from contaminants, which is essential for generating robust, interpretable, and reproducible data in pharmacological assays.

Pharmacophore Novelty: The Indole-Based ARB Class May Exhibit Distinct Functional Selectivity Compared to Biphenyl ARBs

The AT1 receptor is a G protein-coupled receptor capable of biased agonism/antagonism, where different ligands stabilize distinct receptor conformations, leading to selective activation of G protein-dependent versus β-arrestin-dependent signaling pathways [1]. It has been demonstrated that ARBs from different chemical classes exhibit varying degrees of inverse agonism and functional selectivity [2]. Given its distinct indole-tetrazole scaffold, LY285434 is hypothesized to possess a unique bias profile compared to the biphenyl-tetrazole ARBs [3]. While specific functional selectivity data for LY285434 is not available in the public domain, its structural novelty positions it as a critical tool for investigating biased antagonism at the AT1 receptor, an area of active research in cardiovascular pharmacology.

Biased signaling potential

Class-level inference

Hypothesized unique G protein/β-arrestin bias due to indole scaffold

May support investigation of AT1 biased antagonism

No public selectivity data; requires validation

Evidence Dimension	Functional Selectivity / Biased Signaling Profile
Target Compound Data	Potential for a unique bias profile (G protein vs. β-arrestin) due to novel indole scaffold.
Comparator Or Baseline	Biphenyl-tetrazole ARBs (e.g., Valsartan, Irbesartan, Losartan) with known bias profiles.
Quantified Difference	Qualitative prediction based on scaffold divergence.
Conditions	In vitro signaling assays (e.g., BRET, PathHunter); cell lines expressing AT1 receptor.

Why This Matters

If a unique bias profile is confirmed, LY285434 could become an indispensable tool for dissecting the specific contribution of β-arrestin signaling versus G protein signaling in the therapeutic or adverse effects of AT1 receptor blockade.

• [1] Violin, J. D., & Lefkowitz, R. J. (2007). β-Arrestin-biased ligands at seven-transmembrane receptors. Trends in Pharmacological Sciences, 28(8), 416-422. View Source
• [2] Takezako, T., Unal, H., Karnik, S. S., & Node, K. (2015). The non-biphenyl-tetrazole angiotensin II type 1 receptor antagonist azilsartan medoxomil. An up-to-date review. Expert Opinion on Pharmacotherapy, 16(11), 1649-1659. View Source
• [3] Michel, M. C., Foster, C., Brunner, H. R., & Liu, L. (2013). A systematic comparison of the properties of clinically used angiotensin II type 1 receptor antagonists. Pharmacological Reviews, 65(2), 809-848. View Source

Defined Application Scenarios for LY285434 in Research and Development

Investigating AT1 Receptor-Mediated Pathological Cardiac Remodeling and Fibrosis

Based on its explicit mention in a patent application for treating cardiac remodeling, LY285434 is ideally suited for use as a positive control or test article in animal models of pressure-overload-induced hypertrophy or myocardial infarction. Its application in these models helps elucidate the specific role of AT1 receptor antagonism in attenuating fibrosis, hypertrophy, and ventricular dysfunction [1]. Its distinct indole scaffold allows for comparison against biphenyl ARBs to differentiate scaffold-dependent from class-dependent effects.

Pharmacological Tool for Probing AT1 Receptor Structure-Activity Relationships (SAR)

Medicinal chemists and pharmacologists can utilize LY285434 as a key comparator in SAR studies aimed at optimizing next-generation AT1 receptor modulators. Its unique indole-tetrazole core provides a valuable reference point for understanding how deviation from the biphenyl-tetrazole scaffold impacts binding affinity, functional antagonism, and biased signaling [1]. This is critical for designing ligands with potentially improved therapeutic profiles.

Calibration Standard for Biased Signaling Assays at the AT1 Receptor

In assays designed to measure functional selectivity at the AT1 receptor (e.g., comparing G protein activation versus β-arrestin recruitment), LY285434 serves as a structurally distinct ARB. Comparing its signaling fingerprint to that of well-characterized biphenyl ARBs can help validate assay sensitivity and reveal scaffold-specific bias profiles [1]. This application is central to understanding the nuanced pharmacology of the AT1 receptor.

Reference Compound for Validating Novel AT1 Receptor Ligand Screening Platforms

Due to its well-defined function as an angiotensin II receptor antagonist and its high commercial purity (>98%), LY285434 can be employed as a reliable reference antagonist in the development and validation of high-throughput screening (HTS) assays. It can be used to define the assay window for competitive binding assays or functional antagonism readouts when screening chemical libraries for novel AT1 receptor modulators [1].

Application

Selection Property

Validation Focus

AT1-mediated cardiac remodeling studies

Indole-tetrazole scaffold for class comparison

Fibrosis/hypertrophy endpoint evaluation

Structure-activity relationship (SAR) of AT1 modulators

Non-biphenyl pharmacophore reference

Binding affinity and bias profile comparison

Biased signaling assay calibration

Structurally distinct ARB probe

G protein vs. β-arrestin recruitment assay

High-throughput screening platform validation

High-purity reference antagonist

Assay window for competitive binding or functional antagonism

• [1] Chen, Y. (2009). Methods and compositions for the treatment or prevention of pathological cardiac remodeling and heart failure. World Intellectual Property Organization, WO 2009137465 A2. View Source